Lithium 5-(tert-butoxycarbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-C]pyridine-2-carboxylate

• Molecular Formula: C12H15LiN2O4S
• Molecular Weight: 290.3 g/mol
• IUPAC Name: lithium;5-[(2-methylpropan-2-yl)oxycarbonyl]-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-2-carboxylate
• InChI: InChI=1S/C12H16N2O4S.Li/c1-12(2,3)18-11(17)14-5-4-7-8(6-14)19-9(13-7)10(15)16;/h4-6H2,1-3H3,(H,15,16);/q;+1/p-1
• InChI Key: ULLQUTOWSHLEGM-UHFFFAOYSA-M
• Canonical SMILES: [Li+].CC(C)(C)OC(=O)N1CCC2=C(C1)SC(=N2)C(=O)[O-]

Description

Lithium 5-(tert-butoxycarbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-C]pyridine-2-carboxylate is a useful research compound. Its molecular formula is C12H15LiN2O4S and its molecular weight is 290.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolved 2-bromo-6,7-dihydro-4H-thiazolo[5,4-c]pyridine-5-carboxylic acid tert-butyl ester (650 mg, 2.036) in dry THF and the mixture was cooled to −78° C. To this was added n-BuLi in a dropwise fashion. The mixture was stirred for 30 min at 4° C. and then was re-cooled to −78° C. and solid CO2 was added in one portion. The mixture was warmed to room temperature, stirred for 1 h and was concentrated to give 132.5 mg of lithium 5-tert-butoxycarbonyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine-2-carboxylate.